Cas no 1631179-33-3 (1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate)

1,3-Dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate is a protected derivative of L-tryptophan, featuring a phthalimido (1,3-dioxoisoindolin-2-yl) group and a tert-butoxycarbonyl (Boc) protecting group. This compound is primarily utilized in peptide synthesis, where the Boc group ensures selective deprotection under mild acidic conditions, while the phthalimido moiety enhances stability during coupling reactions. Its structured design minimizes side reactions, improving yield and purity in complex peptide assemblies. The product is particularly valuable in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications, where precise control over amino acid reactivity is critical. Suitable for research and industrial use, it offers reliable performance in synthesizing biologically active peptides and modified tryptophan derivatives.
1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate structure
1631179-33-3 structure
Product Name:1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate
CAS No:1631179-33-3
MF:C24H23N3O6
MW:449.455926179886
CID:5907903
PubChem ID:164510820
Update Time:2025-06-12

1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate Chemical and Physical Properties

Names and Identifiers

    • EN300-6521524
    • 1631179-33-3
    • 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
    • Inchi: 1S/C24H23N3O6/c1-24(2,3)32-23(31)26-19(12-14-13-25-18-11-7-6-8-15(14)18)22(30)33-27-20(28)16-9-4-5-10-17(16)21(27)29/h4-11,13,19,25H,12H2,1-3H3,(H,26,31)/t19-/m0/s1
    • InChI Key: XQEJBQLSRIOHRM-IBGZPJMESA-N
    • SMILES: O(C(N[C@H](C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CC1=CNC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 449.15868546g/mol
  • Monoisotopic Mass: 449.15868546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 118Ų

1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6521524-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
1631179-33-3
0.1g
$150.0 2023-05-31
Enamine
EN300-6521524-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
1631179-33-3
0.25g
$156.0 2023-05-31
Enamine
EN300-6521524-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
1631179-33-3
0.5g
$163.0 2023-05-31
Enamine
EN300-6521524-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
1631179-33-3
1g
$169.0 2023-05-31
Enamine
EN300-6521524-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
1631179-33-3
2.5g
$332.0 2023-05-31
Enamine
EN300-6521524-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
1631179-33-3
5g
$493.0 2023-05-31
Enamine
EN300-6521524-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
1631179-33-3
10g
$733.0 2023-05-31

Additional information on 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate

Introduction to 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate (CAS No. 1631179-33-3) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate (CAS No. 1631179-33-3) represents a fascinating intersection of organic chemistry and biochemistry, showcasing significant potential in pharmaceutical research and drug development. This heterocyclic derivative, featuring a dioxoisoindoline scaffold linked to a tert-butoxycarbonyl (Boc)-protected L-tryptophan, has garnered attention due to its structural complexity and functional versatility. The Boc-protection of the amino group not only enhances stability during synthetic processes but also allows for controlled modification, making it a valuable intermediate in peptide synthesis and medicinal chemistry.

In recent years, the exploration of bioactive molecules derived from isoindoline derivatives has expanded considerably, driven by their unique pharmacophoric properties. The dioxoisoindoline core is particularly noteworthy for its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. This structural motif has been leveraged in the design of novel inhibitors and modulators targeting enzymes such as kinases and proteases, which are pivotal in numerous disease pathways. The presence of the Boc-protected L-tryptophan residue further enriches its synthetic utility, enabling sequential functionalization while preserving the integrity of the indoline backbone.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. Peptidomimetics are increasingly recognized for their therapeutic potential, particularly in oncology and immunology, where they can selectively inhibit pathogenic pathways without triggering off-target effects. The 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate scaffold provides an excellent platform for generating such mimetics, thanks to its rigid core and adaptable side chains.

Recent advancements in computational chemistry have further illuminated the synthetic pathways leading to this compound. Through density functional theory (DFT) calculations and molecular dynamics simulations, researchers have identified optimized synthetic routes that minimize side reactions and maximize yield. These computational insights have been instrumental in refining synthetic methodologies, allowing for scalable production of high-purity material. Moreover, machine learning-assisted retrosynthesis has accelerated the discovery of novel derivatives by predicting feasible transformations based on large datasets of known reactions.

The pharmacological profile of 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate has been investigated in several preclinical studies. Its derivatives exhibit promising activity against targets implicated in neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The indoline moiety interacts with amyloid-beta plaques and alpha-synuclein aggregates, suggesting a potential role in modulating protein misfolding—a hallmark of these conditions. Additionally, structural analogs have shown inhibitory effects on inflammatory cytokines, positioning this class of compounds as candidates for treating autoimmune diseases.

In oncology research, the compound���s derivatives have demonstrated selective toxicity toward certain cancer cell lines by disrupting microtubule dynamics or inhibiting growth factor receptor signaling. The Boc-protection allows for further derivatization into prodrugs or targeted delivery systems, enhancing therapeutic efficacy while reducing systemic toxicity. Recent studies highlight its potential in combination therapies with existing chemotherapeutics, synergizing their effects through multi-target inhibition.

The synthesis of 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate involves multi-step organic transformations that showcase modern synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. The use of palladium or copper catalysts enables efficient formation of carbon-carbon bonds under mild conditions, while chiral auxiliaries ensure high enantioselectivity where necessary. These methods align with green chemistry principles by minimizing waste generation and utilizing renewable feedstocks where possible.

Future directions in research may explore biocatalytic approaches to enhance the synthesis of this compound. Enzymatic methods could offer superior selectivity over traditional chemical routes while reducing energy consumption and environmental impact. Additionally, photoredox catalysis has emerged as a powerful tool for constructing complex heterocycles like isoindolines under visible light irradiation—a sustainable alternative to high temperatures or harsh reagents.

The versatility of 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate extends beyond pharmaceutical applications into materials science. Its rigid structure makes it suitable for designing organic semiconductors or luminescent materials used in optoelectronic devices such as OLEDs (organic light-emitting diodes). Functional groups like amides can be tailored to modulate electronic properties while maintaining thermal stability—a critical requirement for industrial applications.

Regulatory considerations play a crucial role in advancing compounds like this into clinical trials or commercial products. Compliance with Good Manufacturing Practices (GMP) ensures consistency during large-scale production batches used for research or therapeutic purposes. Furthermore; toxicological assessments including cell-based assays; animal models;

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.